2-Bromo-N-(4-chloro-2-(hydroxymethyl)phenyl)acetamide

• Molecular Formula: C9H9BrClNO2
• Molecular Weight: 278.53 g/mol
• IUPAC Name: 2-bromo-N-[4-chloro-2-(hydroxymethyl)phenyl]acetamide
• InChI: InChI=1S/C9H9BrClNO2/c10-4-9(14)12-8-2-1-7(11)3-6(8)5-13/h1-3,13H,4-5H2,(H,12,14)
• InChI Key: VGURUDKANGMVTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CO)NC(=O)CBr

Description

2-Bromo-N-(4-chloro-2-(hydroxymethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C9H9BrClNO2 and its molecular weight is 278.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of (2-amino-5-chlorophenyl)methanol (4.30 g, 27.3 mmol) in dichloromethane (220 ml) was added 2-bromoacetyl bromide (6.06 g, 2.61 ml, 30.0 mmol) at 0-5° C. Stirring for 5 minutes was followed by dropwise addition of aqueous 2 M sodium carbonate solution (130 ml) in approx. 10 minutes. The cooling bath was removed and stirring was continued for 2 h. The solvent was concentrated in vacuo. The aqueous residue was extracted with three 100 ml-portions of ethyl acetate. The combined organic layers were washed with one 50 ml-portion of brine, dried over anhydrous sodium sulfate and concentrated in vacuo to give the title compound (7.30 g, 96%) as light grey solid which was used in the next step without purification. MS m/e: 276 ([M+1-1]+).